Cas no 1021598-59-3 (2-Amino-20-methyl-1,3,4-heneicosanetriol; (2S,3S,4R)-form, N-Docosanoyl)

• Product Name: 2-Amino-20-methyl-1,3,4-heneicosanetriol; (2S,3S,4R)-form, N-Docosanoyl
• CAS No: 1021598-59-3
• MF: C₄₄H₈₉NO₄
• MW: 696.18177485466
• CID: 6653254
• Update Time: 2024-03-02

2-Amino-20-methyl-1,3,4-heneicosanetriol; (2S,3S,4R)-form, N-Docosanoyl Chemical and Physical Properties

Names and Identifiers

• (+)-Strepsiamide C
• 2-Amino-20-methyl-1,3,4-heneicosanetriol; (2S,3S,4R)-form, N-Docosanoyl

• Inchi： 1S/C44H89NO4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26-29-32-35-38-43(48)45-41(39-46)44(49)42(47)37-34-31-28-25-22-19-17-18-21-24-27-30-33-36-40(2)3/h40-42,44,46-47,49H,4-39H2,1-3H3,(H,45,48)
• InChI Key： GLCCBHHOKPJGEU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCC(NC(C(C(CCCCCCCCCCCCCCCC(C)C)O)O)CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 49
• XLogP3: 18.582

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides